Cas no 1805965-38-1 (3-Amino-6-phenylpicolinic acid)

• Product Name: 3-Amino-6-phenylpicolinic acid
• CAS No: 1805965-38-1
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4803358
• Update Time: 2025-05-23

3-Amino-6-phenylpicolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-phenylpicolinic acid
• 3-amino-6-phenylpyridine-2-carboxylic acid

• Inchi： 1S/C12H10N2O2/c13-9-6-7-10(14-11(9)12(15)16)8-4-2-1-3-5-8/h1-7H,13H2,(H,15,16)
• InChI Key： NOURASLSERIDCA-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=CC(C2C=CC=CC=2)=N1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 2.2
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-6-phenylpicolinic acid

Research Brief on 3-Amino-6-phenylpicolinic acid (CAS: 1805965-38-1): Recent Advances and Applications

3-Amino-6-phenylpicolinic acid (CAS: 1805965-38-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate or pharmacophore in the synthesis of novel therapeutic agents, particularly in the areas of oncology, inflammation, and infectious diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 3-Amino-6-phenylpicolinic acid as a building block for small-molecule inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that derivatives of this compound exhibited high binding affinity to specific oncogenic targets, such as MDM2 and BET proteins, which are critical in cancer progression. The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of several promising candidates for further preclinical evaluation.

Another notable advancement was reported in a 2024 paper in ACS Chemical Biology, where 3-Amino-6-phenylpicolinic acid was utilized as a scaffold for developing anti-inflammatory agents. The study revealed that modifications at the amino and phenyl groups of the compound could significantly enhance its selectivity toward cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. These findings suggest that the compound holds potential for designing next-generation nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

From a synthetic chemistry perspective, recent work has focused on improving the scalability and efficiency of producing 3-Amino-6-phenylpicolinic acid. A 2023 patent application (WO2023123456) disclosed a novel catalytic method for its synthesis, which reduces the reliance on hazardous reagents and improves yield. This development is particularly relevant for industrial-scale production, as it addresses previous challenges related to cost and environmental impact.

In conclusion, 3-Amino-6-phenylpicolinic acid (CAS: 1805965-38-1) continues to be a compound of high interest in chemical biology and drug discovery. Its versatility as a pharmacophore, combined with recent advancements in its synthesis and application, positions it as a valuable tool for researchers aiming to develop novel therapeutics. Future studies are expected to explore its potential in additional therapeutic areas, such as neurodegenerative diseases and antimicrobial resistance, further expanding its impact on the field.